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Compound of Interest

Compound Name: Theaflavin 3'-O-gallate

Cat. No.: B8099185 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Theaflavin 3'-O-gallate, a polyphenolic compound found in black

tea, requires careful management in a laboratory setting. This guide provides essential,

immediate safety and logistical information for its proper disposal.

Safety and Handling Precautions
While Theaflavin 3'-O-gallate is not classified as a hazardous substance according to the

Globally Harmonized System (GHS), general laboratory safety protocols should be strictly

followed.[1] It is slightly hazardous for water, and precautions should be taken to prevent it from

entering sewer systems or ground water.[1]

Personal Protective Equipment (PPE):

Wear suitable protective clothing.

Use safety goggles with side shields to avoid eye contact.

Wear protective gloves.

Handle in a well-ventilated area and avoid the formation of dust and aerosols.[2]

Chemical and Physical Properties
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A summary of the known quantitative data for Theaflavin 3'-O-gallate is provided below for

easy reference.

Property Value

Molecular Formula C₃₆H₂₈O₁₆

Molecular Weight 716.6 g/mol

CAS Number 30462-34-1 or 28543-07-9

Appearance Solid

Water Solubility Not determined

Flammability Product is not flammable

pH Not applicable

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of Theaflavin
3'-O-gallate waste. This protocol is based on general guidelines for chemical waste disposal

and should be adapted to comply with local, state, and federal regulations.

Waste Identification and Segregation:

All materials contaminated with Theaflavin 3'-O-gallate, including unused product,

solutions, contaminated labware (e.g., pipette tips, vials), and personal protective

equipment (PPE), should be considered chemical waste.

Segregate Theaflavin 3'-O-gallate waste from other chemical waste streams to prevent

unintended reactions.[3]

Containerization:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container.[4] The

container should be compatible with the chemical.

The label should include:
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The name "Theaflavin 3'-O-gallate Waste"

The date of waste accumulation.

Associated hazard warnings (e.g., "Slightly hazardous for water").

Waste Disposal Method:

The primary recommended method for disposal is through a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[2]

Do not discharge Theaflavin 3'-O-gallate or its waste into sewer systems or contaminate

water, foodstuffs, feed, or seed.[1][2]

Disposal of Contaminated Packaging:

Empty containers can be triple-rinsed (or equivalent). The rinsate must be collected and

disposed of as hazardous waste.[3]

After rinsing, the packaging can be punctured to make it unusable for other purposes and

then disposed of in a sanitary landfill or offered for recycling or reconditioning.[2]

Combustible packaging materials may be disposed of through controlled incineration.[2]

Spill Management:

In the event of a spill, ensure the area is well-ventilated.

Wear appropriate PPE, including a respirator if necessary.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a designated hazardous waste container and dispose of

it according to the procedures outlined above.

Thoroughly wash the spill area after the material has been collected.

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Theaflavin 3'-O-gallate.

Start: Theaflavin 3'-O-gallate Waste Generated

1. Identify and Segregate Waste
(Unused product, contaminated labware, PPE)

2. Containerize in a Labeled,
Leak-Proof Container

3. Select Disposal Method

Licensed Chemical Destruction Plant
or Controlled Incineration

Recommended

Do NOT Dispose Down the Drain

Prohibited

4. Contaminated Packaging Disposal

Triple-Rinse Container

Empty Containers

Collect Rinsate as Hazardous Waste
Dispose of Rinsed Container in

Sanitary Landfill or Recycle

End: Proper Disposal Complete
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Click to download full resolution via product page

Disposal Workflow for Theaflavin 3'-O-gallate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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